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Disclaimer: Direct experimental studies on the biocompatibility of chromium-gold (Cr-Au) alloys

are not extensively available in the public domain. This technical guide provides a foundational

assessment based on the well-documented biocompatibility of the individual constituent

metals, chromium (Cr) and gold (Au), and their respective alloys with other elements. The

information herein is intended for researchers, scientists, and drug development professionals

to inform initial hypotheses and guide future experimental design.

Introduction
Chromium-gold alloys represent a potential class of biomaterials that could leverage the

inherent properties of both metals. Gold is renowned for its excellent biocompatibility and

corrosion resistance, making it a staple in dental and electronic implant applications.[1]

Chromium is a critical element in cobalt-chromium (Co-Cr) and stainless steel alloys,

contributing to mechanical strength and the formation of a passivating oxide layer that imparts

corrosion resistance.[2][3] The combination of these metals could theoretically yield a

biomaterial with tailored mechanical, electrochemical, and biological properties. This guide

synthesizes the existing knowledge on the biocompatibility of chromium and gold to provide a

preliminary evaluation of Cr-Au alloys.
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Biocompatibility of Constituent Metals
The biocompatibility of an alloy is largely determined by the biological response to its

constituent elements and their corrosion products. Therefore, understanding the

biocompatibility of chromium and gold individually is paramount.

Gold (Au)
Gold is considered one of the most biocompatible metals due to its inertness and high

resistance to corrosion in physiological environments.[1] However, the biological response can

be influenced by the form of gold (e.g., bulk, nanoparticles) and the presence of alloying

elements.

Cytotoxicity: Gold ions and nanoparticles can exhibit size- and concentration-dependent

cytotoxicity. Studies on gold nanoparticles (AuNPs) have shown varied effects on cell

viability, with some reporting high viability (>85%) even at significant concentrations, while

others indicate a decrease in cell viability with smaller nanoparticles and higher

concentrations.[1][4] For instance, one study on uncoated AuNPs in healthy human

keratinocytes showed cell viability of around 78%, independent of the concentration tested

(100, 300, and 600 µM).[4] Another study on A549 cells demonstrated that as AuNP

concentrations increased above 10 µg/mL, cell viability decreased for all tested sizes (5, 10,

and 80 nm).[1]

Ion Release: In dental alloys, the release of gold ions is generally low.[5] However, other

elements within the alloy can leach out and potentially cause adverse reactions.[6]

Chromium (Cr)
The biocompatibility of chromium is highly dependent on its oxidation state. Trivalent chromium

(Cr(III)) is an essential trace element, while hexavalent chromium (Cr(VI)) is a known

carcinogen and cytotoxic agent.[7][8] In metallic alloys, chromium exists in its metallic state

(Cr(0)) and forms a stable, passive chromium oxide (Cr2O3) layer on the surface, which is

predominantly composed of Cr(III).

Cytotoxicity: Studies have shown that Cr(VI) compounds are significantly more cytotoxic than

Cr(III) compounds.[7] For pure chromium metal, cytotoxicity studies on L929 murine
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fibrosarcoma cells showed a dose- and time-dependent decrease in cell viability.[9][10] In

one study, the mean cell viability for pure chromium was 60.6%.[10]

Ion Release: The release of chromium ions from Co-Cr alloys is a critical factor in their

biocompatibility. The amount of ion release can be influenced by the alloy composition and

the surrounding environment.[11][12]

Quantitative Data on Biocompatibility
The following tables summarize quantitative data extracted from studies on the individual

elements and their alloys. This data provides a baseline for predicting the potential

biocompatibility of Cr-Au alloys.

Table 1: In Vitro Cytotoxicity Data for Gold
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Form of
Gold

Cell Line
Concentrati
on

Exposure
Time

Cell
Viability (%)

Citation

Uncoated

AuNPs

HaCat

(Human

Keratinocytes

)

100, 300, 600

µM
24 h ~78% [4]

5 nm AuNPs

A549 (Human

Alveolar

Adenocarcino

ma)

40 µg/mL 24 h 24.08% [1]

10 nm AuNPs

A549 (Human

Alveolar

Adenocarcino

ma)

40 µg/mL 24 h 12.91% [1]

80 nm AuNPs

A549 (Human

Alveolar

Adenocarcino

ma)

40 µg/mL 24 h 9.24% [1]

5 nm AuNPs

L02 (Normal

Human

Hepatocytes)

12.5 µg/mL 72 h

Concentratio

n-dependent

decrease

[13]

20 nm AuNPs

L02 (Normal

Human

Hepatocytes)

up to 12.5

µg/mL
72 h

No

appreciable

cytotoxicity

[13]

50 nm AuNPs

L02 (Normal

Human

Hepatocytes)

up to 12.5

µg/mL
72 h

No

appreciable

cytotoxicity

[13]

AuNPs

MCF-7

(Human

Breast

Cancer)

200 µg/mL Not Specified
43% (57%

inhibition)
[14]
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Table 2: In Vitro Cytotoxicity Data for Chromium

Form of
Chromium

Cell Line
Concentrati
on

Exposure
Time

Cell
Viability (%)

Citation

Pure Cr Metal
L929 (Murine

Fibroblasts)
Not Specified Not Specified 60.6% [10]

Cr2O3 NPs

L929 (Murine

Fibrosarcoma

)

Dose-

dependent

Time-

dependent

Dose- and

time-

dependent

decrease

[9]

Cr(III)

complexes

Human

Dermal

Fibroblasts

100 µM 72 h

Inhibitory

effect on cell

viability

[15]

CrCl3 (Cr(III))

V79 Hamster

Lung

Fibroblasts

Not Specified Not Specified
No cytotoxic

damage
[8]

Chromates

(Cr(VI))

V79 Hamster

Lung

Fibroblasts

Not Specified Not Specified

Dose-

dependent

cytotoxicity

[8]

Table 3: Ion Release from Gold-Containing Dental Alloys
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Alloy Type Released Ions
Conditioning
Time

Release Rate
(µg/cm²/day)

Citation

High-noble alloy Au, Pd, etc. 15 days
Very resistant to

corrosion
[16]

Noble alloy Au, Pd, Ag, etc. 15 days
Very resistant to

corrosion
[16]

Aurolite 2B (Au-

based)
Au, Pd, Zn, In 7 days

Low metal ion

release
[6]

d.sign 30 (Au-

based)

Au, Pt, Pd, Ga,

In, Sn
7 days

Very low total

elemental

release

[6]

Table 4: Corrosion Data for Chromium-Containing Materials

Material Test Solution
Corrosion Rate
(mm/year)

Citation

P91 Steel (~9% Cr)
s-CO2-saturated

Saline Water
~0.17 [17]

316L Stainless Steel

(>17% Cr)

s-CO2-saturated

Saline Water
< 0.02 [17]

CoCrMo Alloy Simulated Body Fluid
Not specified, high

corrosion resistance
[18]

CP-Ti Simulated Body Fluid 2.76E-06 [19]

316LVM Stainless

Steel
Simulated Body Fluid 2.14E-05 [19]

Experimental Protocols
The following are detailed methodologies for key experiments commonly cited in the

biocompatibility assessment of metallic biomaterials.
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In Vitro Cytotoxicity Assays
4.1.1. MTT Assay (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

This colorimetric assay assesses cell metabolic activity.

Principle: Viable cells with active mitochondria cleave the tetrazolium ring of MTT, converting

it to an insoluble purple formazan. The amount of formazan produced is proportional to the

number of viable cells.

Protocol:

Cell Seeding: Plate cells in a 96-well plate at a density of 5 x 10^4 cells/mL and allow them

to adhere overnight.[4]

Exposure: Replace the medium with fresh medium containing various concentrations of

the test material (e.g., alloy extracts, ion solutions, or nanoparticles). Incubate for a

specified period (e.g., 24, 48, or 72 hours).[1][4]

MTT Addition: After incubation, add MTT solution (e.g., 0.5 mg/mL) to each well and

incubate for 2-4 hours to allow formazan crystal formation.[4]

Solubilization: Dissolve the formazan crystals by adding a solubilizing agent, such as

dimethyl sulfoxide (DMSO).[4]

Absorbance Measurement: Measure the absorbance of the solution at a specific

wavelength (e.g., 570 nm) using a microplate reader.

Calculation: Calculate cell viability as a percentage relative to the untreated control cells.

4.1.2. LDH Assay (Lactate Dehydrogenase)

This colorimetric assay quantifies cell membrane damage by measuring the release of the

cytoplasmic enzyme lactate dehydrogenase (LDH) into the culture medium.[20][21][22][23]

Principle: LDH released from damaged cells catalyzes the conversion of lactate to pyruvate,

which then leads to the reduction of a tetrazolium salt into a colored formazan product. The

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.mdpi.com/1999-4923/15/4/1120
https://pmc.ncbi.nlm.nih.gov/articles/PMC9961554/
https://www.mdpi.com/1999-4923/15/4/1120
https://www.mdpi.com/1999-4923/15/4/1120
https://www.mdpi.com/1999-4923/15/4/1120
https://www.protocols.io/view/ldh-cytotoxicity-assay-261ger51yl47/v1
https://cellbiologics.com/document/1495130108.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/167/504/11644793001.pdf
https://www.scientificlabs.co.uk/handlers/libraryFiles.ashx?filename=Manuals_L_LV02000_A.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14653710?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


amount of formazan is proportional to the amount of LDH released and, therefore, the

number of damaged cells.[23]

Protocol:

Cell Seeding and Exposure: Prepare cell cultures and expose them to the test material as

described for the MTT assay.[20]

Supernatant Collection: After the exposure period, collect the cell culture supernatant.

LDH Reaction: Add the supernatant to a reaction mixture containing the necessary

substrates for the LDH-catalyzed reaction.

Incubation: Incubate the mixture for a specified time (e.g., 30 minutes) at room

temperature, protected from light.[21]

Stop Reaction: Add a stop solution to terminate the enzymatic reaction.[21]

Absorbance Measurement: Measure the absorbance of the colored formazan product at a

specific wavelength (e.g., 490 nm).[21]

Calculation: Calculate the percentage of cytotoxicity by comparing the LDH release from

treated cells to that of a positive control (maximum LDH release) and a negative control

(spontaneous LDH release).

Corrosion Testing
4.2.1. Potentiodynamic Polarization

This electrochemical technique is used to evaluate the corrosion susceptibility of a metallic

material in a simulated physiological solution.[2][3][24][25][26]

Principle: The potential of the working electrode (the alloy sample) is varied with respect to a

reference electrode, and the resulting current is measured. The resulting polarization curve

provides information about the corrosion potential (Ecorr), corrosion current (icorr), and

pitting potential (Epit).

Protocol:
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Sample Preparation: Prepare the alloy samples with a defined surface area and finish.

Mount the sample in an electrode holder.

Electrochemical Cell Setup: Place the sample (working electrode), a reference electrode

(e.g., Ag/AgCl), and a counter electrode (e.g., platinum mesh) in an electrochemical cell

containing a simulated physiological solution (e.g., phosphate-buffered saline, artificial

saliva) maintained at 37°C.[2][24]

Open Circuit Potential (OCP) Measurement: Allow the system to stabilize by measuring

the OCP until a steady state is reached.[2]

Potentiodynamic Scan: Apply a potential scan, typically starting from a potential cathodic

to the OCP and scanning in the anodic direction at a slow, constant rate (e.g., 0.167

mV/s).[24]

Data Analysis: Plot the logarithm of the current density versus the applied potential to

obtain the potentiodynamic polarization curve. From this curve, determine Ecorr, icorr (by

Tafel extrapolation), and Epit.

Visualizations
The following diagrams illustrate the workflows for the described experimental protocols.
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In Vitro Cytotoxicity Testing Workflow

Cytotoxicity Assays

MTT Assay

LDH AssayStart: Prepare Cell Culture Seed Cells in 96-well Plate Expose Cells to Test Material
(e.g., Alloy Extract, Ions) Incubate for 24/48/72 hours

Add MTT Reagent

Collect Supernatant

Incubate (2-4h) Add Solubilizer (DMSO) Read Absorbance (570nm)

Analyze Data & Calculate
Cell Viability / Cytotoxicity

Add LDH Reaction Mix Incubate (30min) Add Stop Solution Read Absorbance (490nm)

End: Biocompatibility Assessment

Potentiodynamic Polarization Testing Workflow

Start: Prepare Alloy Sample Define Surface Area & Polish Set up Electrochemical Cell
(Working, Reference, Counter Electrodes) Add Simulated Physiological Solution (37°C) Measure Open Circuit Potential (OCP)

until Stable Perform Potentiodynamic Scan Acquire Current vs. Potential Data Analyze Polarization Curve
(Ecorr, icorr, Epit) End: Corrosion Susceptibility Assessment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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